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Compound of Interest

Compound Name: 6-Hydrazinylquinoline

Cat. No.: B094128

An In-depth Technical Guide to 6-Hydrazinylquinoline: Chemical Properties and Reactivity

Introduction

6-Hydrazinylquinoline is a heterocyclic aromatic compound from the quinoline family,
characterized by a hydrazine group (-NHNH:2) at the 6-position of the quinoline ring.[1] This
compound and its derivatives are of significant interest to researchers in medicinal chemistry
and materials science due to their versatile reactivity and potential biological activities. This
guide provides a comprehensive overview of the chemical properties, reactivity, and common
experimental protocols associated with 6-hydrazinylquinoline, tailored for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

6-Hydrazinylquinoline is often handled as its hydrochloride salt to improve stability and
solubility in polar solvents.[1] The key physicochemical properties of both the free base and its
hydrochloride salt are summarized in the table below.
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6-Hydrazinylquinoline

Propert 6-Hydrazinylquinoline
SNy g IR Hydrochloride
Chemical Formula CoHoN3 CoH10CIN3
Molecular Weight 159.19 g/mol 195.65 g/mol [1][2][3][4]
120209-22-5[1][2][3] or
CAS Number 16023-69-1[1]
103755-52-8[5][6]
] ) White crystalline powder or
Appearance Crystalline solid[1] ]
solid[5]
. ) ) Soluble in water and polar
Solubility Soluble in organic solvents[1]
solvents[1][5]
Melting Point Not specified Approximately 170-175°C[5]

Functional Groups

Quinoline ring, hydrazine

group[1]

Quinoline ring, hydrazine

group[1]

Reactivity and Synthetic Applications

The chemical reactivity of 6-hydrazinylquinoline is primarily dictated by the nucleophilic

nature of the hydrazine moiety.[1] This functional group readily participates in a variety of

chemical transformations, making it a valuable intermediate in organic synthesis.

Nucleophilic Reactions

The terminal nitrogen atom of the hydrazine group possesses a lone pair of electrons,

rendering it strongly nucleophilic. This allows it to react with a wide range of electrophiles.

o Condensation Reactions: 6-Hydrazinylquinoline reacts with aldehydes and ketones to form

the corresponding hydrazones. This reaction is a cornerstone of its synthetic utility, providing

a scaffold for further functionalization.

o Acylation: Reaction with acyl chlorides or anhydrides leads to the formation of N-acyl

derivatives.

Cyclization Reactions
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The bifunctional nature of 6-hydrazinylquinoline, possessing both a nucleophilic hydrazine
group and an aromatic quinoline core, makes it an excellent precursor for the synthesis of
various fused heterocyclic systems. These reactions often proceed through an initial
condensation followed by an intramolecular cyclization. For instance, reaction with 3-dicarbonyl
compounds can yield pyrazole-fused quinolines.

Synthesis of Biologically Active Molecules

Derivatives of 6-hydrazinylquinoline have been investigated for a range of biological
activities. For example, quinoline hydrazone derivatives have been synthesized and evaluated
for their antifungal properties.[7] The ability of the quinoline scaffold and the hydrazone linkage
to coordinate with metal ions has also led to the development of metal complexes with potential
antimicrobial and anticancer activities.[7]

Experimental Protocols

The following are generalized methodologies for key experiments involving 6-
hydrazinylquinoline. Researchers should consult specific literature for detailed, substrate-
specific conditions.

General Synthesis of 6-Hydrazinylquinoline

The most common synthetic route to 6-hydrazinylquinoline involves the nucleophilic aromatic
substitution of a 6-haloquinoline with hydrazine.

Materials:

e 6-Haloquinoline (e.g., 6-chloroquinoline or 6-bromoquinoline)
e Hydrazine hydrate

e Solvent (e.g., ethanol, isopropanol)

Procedure:

o A mixture of the 6-haloquinoline and an excess of hydrazine hydrate in a suitable solvent is
heated to reflux.
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e The reaction progress is monitored using an appropriate technique, such as Thin Layer
Chromatography (TLC).[8]

e Upon completion, the reaction mixture is cooled, and the product is isolated. This may
involve pouring the mixture into water to precipitate the product.[8]

e The crude product is collected by filtration, washed with water, and can be further purified by
recrystallization from a suitable solvent to yield pure 6-hydrazinylquinoline.[3]

General Synthesis of Quinoline-6-yl-hydrazones

Materials:

6-Hydrazinylquinoline

An appropriate aldehyde or ketone

Solvent (e.g., ethanol)

Catalyst (optional, e.g., a few drops of acetic acid)
Procedure:
e Dissolve 6-hydrazinylquinoline in the chosen solvent.

e Add an equimolar amount of the aldehyde or ketone to the solution. A catalytic amount of
acid can be added to facilitate the reaction.

e The mixture is typically stirred at room temperature or gently heated until the reaction is
complete, as indicated by TLC.

e The resulting hydrazone often precipitates from the solution upon cooling.

o The product is collected by filtration, washed with a cold solvent, and dried. Recrystallization
can be performed for further purification.

Visualizations
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The following diagrams illustrate key synthetic and logical pathways involving 6-
hydrazinylquinoline.

Synthesis of 6-Hydrazinylquinoline
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Caption: General synthesis of 6-Hydrazinylquinoline.
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Reactivity of 6-Hydrazinylquinoline
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Caption: Formation of hydrazones from 6-Hydrazinylquinoline.
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Caption: Application of 6-Hydrazinylquinoline in a drug discovery workflow.

Safety Information

6-Hydrazinylquinoline and its salts should be handled with care in a well-ventilated area.[5]
Appropriate personal protective equipment, including gloves and safety goggles, should be
worn.[5] Direct contact with skin and eyes should be avoided, as well as inhalation of dust.[5]
Store the compound in a cool, dry place away from oxidizing agents.[5]

Conclusion
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6-Hydrazinylquinoline is a versatile building block in organic and medicinal chemistry. Its
nucleophilic hydrazine group allows for a wide array of chemical transformations, leading to the
synthesis of diverse molecular architectures. The accessibility of this compound and the
straightforward nature of its reactions make it a valuable tool for the development of novel
compounds with potential applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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